SAR-405

• CAS No.: 1523406-39-4
• Product Name: SAR-405
• Molecular Formula: C19H21ClF3N5O2
• Molecular Weight: 443.8552
• IUPAC Name: (8S)-9-[(5-chloropyridin-3-yl)methyl]-2-[(3R)-3-methylmorpholin-4-yl]-8-(trifluoromethyl)-7,8-dihydro-6H-pyrimido[1,2-a]pyrimidin-4-one
• Standard InChI: InChI=1S/C19H21ClF3N5O2/c1-12-11-30-5-4-26(12)16-7-17(29)27-3-2-15(19(21,22)23)28(18(27)25-16)10-13-6-14(20)9-24-8-13/h6-9,12,15H,2-5,10-11H2,1H3/t12-,15+/m1/s1
• Standard InChIKey: SPDQRCUBFSRAFI-DOMZBBRYSA-N
• SMILES: CC1COCCN1C2=CC(=O)N3CCC(N(C3=N2)CC4=CC(=CN=C4)Cl)C(F)(F)F
• Appearance: Solid powder
• Description: SAR-405 is a potent and selective PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells. SAR405 treatment also inhibits autophagy induced either by starvation or by MTOR (mechanistic target of rapamycin) inhibition. Combining SAR405 with everolimus results in a significant synergy on the reduction of cell proliferation using renal tumor cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SAR-405; SAR 405; SAR405.
• Reference: 1: Pasquier B. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and; 2: Marsh T, Debnath J. Ironing out VPS34 inhibition. Nat Cell Biol. 2015; 3: Ronan B, Flamand O, Vescovi L, Dureuil C, Durand L, Fassy F, Bachelot MF,
• PubChem Compound: 72709209
• Last Modified: Nov 11 2021